Cas no 1076199-10-4 (Bis(tert-butyl)-N-boc-aminohexyliminodiacetate)

• Product Name: Bis(tert-butyl)-N-boc-aminohexyliminodiacetate
• CAS No: 1076199-10-4
• MF: C₂₃H₄₄N₂O₆
• MW: 444.605267524719
• CID: 893962
• PubChem ID: 29974216
• Update Time: 2025-04-19

Bis(tert-butyl)-N-boc-aminohexyliminodiacetate Chemical and Physical Properties

Names and Identifiers

• Bis(tert-butyl)-N-boc-aminohexyliminodiacetate
• Bis(tert-butyl)-N-(tert-butyloxycarbonyl)aminohexyliminodiacetate
• N-[6-[[(1,1-Dimethylethoxy)carbonyl]amino]hexyl]-N-[2-(1,1-dimethylethoxy)-2-oxoethyl]glycine 1,1-Dimethylethyl Ester
• tert-butyl 2-[6-[(2-methylpropan-2-yl)oxycarbonylamino]hexyl-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]acetate
• J-001954
• Di-tert-butyl 2,2'-({6-[(tert-butoxycarbonyl)amino]hexyl}azanediyl)diacetate
• DTXSID50652477
• Di-tert-butyl 2,2'-((6-((tert-butoxycarbonyl)amino)hexyl)azanediyl)diacetate
• AKOS030254463
• 1076199-10-4

• Inchi： 1S/C23H44N2O6/c1-21(2,3)29-18(26)16-25(17-19(27)30-22(4,5)6)15-13-11-10-12-14-24-20(28)31-23(7,8)9/h10-17H2,1-9H3,(H,24,28)
• InChI Key： PPMXEOGZSGYRLR-UHFFFAOYSA-N
• SMILES： O(C(CN(CC(=O)OC(C)(C)C)CCCCCCNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 444.32000
• Monoisotopic Mass: 444.31993713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• PSA: 97.66000
• LogP: 4.26130